N-(3,4-dimethoxybenzyl)-3-(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)propanamide

• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-3-(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)propanamide
• InChI: InChI=1S/C19H21N3O5S/c1-26-15-8-7-13(11-16(15)27-2)12-20-19(23)10-9-18-21-14-5-3-4-6-17(14)28(24,25)22-18/h3-8,11H,9-10,12H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: SSCDIVLGBRUACB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC(=O)CCC2=NS(=O)(=O)C3=CC=CC=C3N2)OC
• Molecular Formula: C19H21N3O5S
• Molecular Weight: 403.5 g/mol
• CAS No.: 946292-99-5

Description

N-(3,4-dimethoxybenzyl)-3-(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)propanamide is a useful research compound. Its molecular formula is C19H21N3O5S and its molecular weight is 403.45. The purity is usually 95%.
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Scientific Research Applications

1. Chemical Properties and Synthesis

• The 3,4-dimethoxybenzyl group, a part of this compound, has been used as an N-protecting group in the synthesis of derivatives such as 1,2-thiazetidine 1,1-dioxides. Its elimination can be achieved using specific reagents like 2,3-dichloro 5,6-dicyanobenzoquinone, with the yield being influenced by the substituents on the phenyl ring (Grunder-Klotz & Ehrhardt, 1991).

2. Applications in Photodynamic Therapy

• A zinc phthalocyanine derivative, substituted with benzothiadiazole groups, demonstrates significant potential in photodynamic therapy, particularly for cancer treatment. This derivative showcases high singlet oxygen quantum yield, which is crucial for Type II photodynamic therapy mechanisms (Pişkin, Canpolat, & Öztürk, 2020).

3. Antiproliferative and Antimicrobial Properties

• Schiff bases derived from 1,3,4-thiadiazole compounds, which are structurally related to the query compound, have been studied for their antiproliferative and antimicrobial properties. These compounds show promise in DNA protection and demonstrate cytotoxicity against certain cancer cell lines (Gür et al., 2020).

4. Herbicidal Activity

• Certain derivatives of benzothiadiazine, like N-(5,7-Dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2-ylidene)-2-(2,4-dichlorophenoxy)propanamide, have been synthesized and found to be effective in herbicidal activity. The structure and activity relationship of these compounds provide insights into developing new herbicides (Liu et al., 2008).